Cas no 1354950-24-5 (4-(4-bromophenyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine)

• Product Name: 4-(4-bromophenyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine
• CAS No: 1354950-24-5
• MF: C₁₀H₁₀BrN₃
• MW: 252.110500812531
• CID: 4592387
• Update Time: 2025-06-25

4-(4-bromophenyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine
• 3H-Pyrazol-3-imine, 4-(4-bromophenyl)-1,2-dihydro-2-methyl-

• Inchi： 1S/C10H10BrN3/c1-14-10(12)9(6-13-14)7-2-4-8(11)5-3-7/h2-6,12-13H,1H3
• InChI Key： LZXYERXLXLPRIH-UHFFFAOYSA-N
• SMILES： N1C=C(C2=CC=C(Br)C=C2)C(=N)N1C

Computed Properties

• Exact Mass: 251.006
• Monoisotopic Mass: 251.006
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2

Additional information on 4-(4-bromophenyl)-2-methyl-2,3-dihydro-1H-pyrazol-3-imine

4-(4-Bromophenyl)-2-Methyl-2,3-Dihydro-1H-Pyrazol-3-Imine: A Comprehensive Overview

4-(4-Bromophenyl)-2-Methyl-2,3-Dihydro-1H-Pyrazol-3-Imine is a compound with the CAS number 1354950-24-5, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The structure of this compound features a pyrazole ring system substituted with a bromophenyl group and a methyl group, making it a unique scaffold for further functionalization and exploration.

The synthesis of 4-(4-Bromophenyl)-2-Methyl-2,3-Dihydro-1H-Pyrazol-3-Imine involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and reductions. Recent advancements in catalytic methods have enabled more efficient and selective routes to prepare this compound, ensuring higher yields and better purity. The methyl group at position 2 of the pyrazole ring plays a crucial role in stabilizing the imine functionality at position 3, which is essential for its biological activity.

One of the most promising applications of 4-(4-Bromophenyl)-2-Methyl-2,3-Dihydro-1H-Pyrazol-3-Imine lies in its potential as a lead compound for anti-cancer drug development. Studies have shown that this compound exhibits significant cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The bromophenyl substituent at position 4 contributes to the compound's ability to penetrate cellular membranes and interact with key oncogenic pathways.

Moreover, pyrazole derivatives like this compound have been explored for their anti-inflammatory and analgesic properties. Recent research has highlighted the ability of 4-(4-Bromophenyl)-2-Methyl-2,3-Dihydro-1H-Pyrazol-3-Imine to inhibit cyclooxygenase (COX) enzymes, which are central to inflammation and pain signaling. This makes it a potential candidate for developing new classes of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced side effects.

In addition to its pharmacological applications, 4-(4-Bromophenyl)-2-Methyl-2,3-Dihydro-1H-Pyrazol-3-Imine has also been studied for its role in chemical synthesis as an intermediate. Its imine functionality allows for further derivatization, enabling the construction of more complex molecular architectures. This versatility has made it a valuable building block in medicinal chemistry.

Recent studies have also focused on understanding the mechanism of action of pyrazole imines like this compound. Advanced computational methods have provided insights into how these molecules interact with target proteins at the molecular level. For instance, molecular docking studies have revealed that 4-(4-Bromophenyl)-2-Methyl-2,3-Dihydro-1H-Pyrazol-3-imine forms stable interactions with key residues in the active sites of enzymes involved in cancer progression and inflammation.

The development of novel analogs based on pyrazole imines is another active area of research. By modifying the substituents on the pyrazole ring or altering the imine functionality, chemists can fine-tune the pharmacokinetic properties and bioavailability of these compounds. This approach has already led to several promising leads that are currently under preclinical evaluation.

In conclusion, 4-(4-Bromophenyl)-2-Methyl-2,3-Dihydro-H-Pyrazol-imine (CAS No: 1354950) represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, coupled with its diverse biological activities, positions it as a key player in future drug discovery efforts. As research continues to uncover new insights into its mechanisms and potential uses, this compound is expected to play an increasingly important role in advancing medical science.